Cas no 29281-09-2 (5,6-Dimethoxy-1H-indazole-3-carbonitrile)

• Product Name: 5,6-Dimethoxy-1H-indazole-3-carbonitrile
• CAS No: 29281-09-2
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD07371565
• CID: 239366
• PubChem ID: 53408047
• Update Time: 2025-04-19

5,6-Dimethoxy-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carbonitrile,5,6-dimethoxy-
• 5,6-Dimethoxy-1H-indazole-3-carbonitrile
• 1H-Indazole-3-carbonitrile,5,6-dimethoxy
• 5,6-dimethoxy-1(2)H-indazole-3-carbonitrile
• 5.6-Dimethoxy-indazol-3-carbonsaeure-nitril
• DTXSID10696150
• FT-0754314
• SCHEMBL15540970
• 29281-09-2
• SB36420
• CQZODNCIALRSDY-UHFFFAOYSA-N
• MFCD07371565
• CS-0341748
• DB-068094

• MDL： MFCD07371565
• Inchi： 1S/C10H9N3O2/c1-14-9-3-6-7(4-10(9)15-2)12-13-8(6)5-11/h3-4H,1-2H3,(H,12,13)
• InChI Key： CQZODNCIALRSDY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C(C#N)=NN2)C=1)OC

Computed Properties

• Exact Mass: 203.06900
• Monoisotopic Mass: 203.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.9A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 70.93000
• LogP: 1.45178

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles